Cas no 1261779-75-2 (4-Hydroxy-2-Cyano-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 4-Hydroxy-2-Cyano-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261779-75-2
• MF: C₁₃H₆F₃N₃O₄
• MW: 325.199653148651
• CID: 4920821
• Update Time: 2025-06-13

4-Hydroxy-2-Cyano-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-Cyano-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C13H6F3N3O4/c14-13(15,16)23-8-3-1-2-7(4-8)9-6-18-10(5-17)11(12(9)20)19(21)22/h1-4,6H,(H,18,20)
• InChI Key： BUJIZAZASKBKEH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CNC(C#N)=C(C1=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 639
• XLogP3: 2.9
• Topological Polar Surface Area: 108

Additional information on 4-Hydroxy-2-Cyano-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 4-Hydroxy-2-Cyano-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261779-75-2)

The compound 4-Hydroxy-2-Cyano-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261779-75-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, nitro substituent, and trifluoromethoxy phenyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated compounds like 4-Hydroxy-2-Cyano-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on AI-driven molecular design and computational chemistry, where such compounds are frequently explored for targeted therapies. The trifluoromethoxy group in its structure is a key contributor to its lipophilicity, a property highly sought after in CNS drug development and pesticide formulations.

The synthesis of CAS No. 1261779-75-2 typically involves multi-step reactions, including nitration, cyanation, and aryl coupling processes. These methods are often optimized using green chemistry principles, reflecting the industry's shift toward eco-friendly synthesis. Analytical characterization techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a topic frequently searched by quality control professionals.

From a commercial perspective, 4-Hydroxy-2-Cyano-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine is often listed under categories like building blocks for medicinal chemistry or agrochemical intermediates. Its relevance to cancer research and antimicrobial agents has been highlighted in several patent filings, making it a compound of interest for IP strategists and R&D teams. Discussions around its structure-activity relationships (SAR) are common in scientific forums, particularly those focused on heterocyclic chemistry.

As regulatory landscapes evolve, compliance with REACH and FDA guidelines for such compounds remains a hot topic. The inclusion of nitro and cyano groups necessitates rigorous toxicity profiling, a subject frequently queried in regulatory science databases. Meanwhile, the compound's potential role in bioorthogonal chemistry—a trending field in click chemistry—adds another layer of interdisciplinary appeal.

In summary, CAS No. 1261779-75-2 exemplifies the intersection of advanced synthetic chemistry and applied life sciences. Its multifaceted applications, from pharmaceutical intermediates to material science, ensure its continued relevance in both academic and industrial settings. For researchers exploring fluorine-containing scaffolds or nitroaromatics, this compound offers a compelling case study in molecular innovation.